Cas no 94062-54-1 (methyl (2S,3aS,6aS)-octahydrocyclopentabpyrrole-2-carboxylate)
methyl (2S,3aS,6aS)-octahydrocyclopentabpyrrole-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Cyclopenta[b]pyrrole-2-carboxylic acid, octahydro-, methyl ester, [2S-(2α,3aβ,6aβ)]- (9CI)
- methyl (2S,3aS,6aS)-octahydrocyclopenta[b]pyrrole-2-carboxylate
- SCHEMBL18946023
- EN300-1069477
- 94062-54-1
- methyl (2S,3aS,6aS)-octahydrocyclopentabpyrrole-2-carboxylate
-
- Inchi: 1S/C9H15NO2/c1-12-9(11)8-5-6-3-2-4-7(6)10-8/h6-8,10H,2-5H2,1H3/t6-,7-,8-/m0/s1
- InChI Key: KHNGVUACYGTMPC-FXQIFTODSA-N
- SMILES: N1[C@H](C(OC)=O)C[C@]2([H])CCC[C@]12[H]
Computed Properties
- Exact Mass: 169.110278721g/mol
- Monoisotopic Mass: 169.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- Density: 1.080±0.06 g/cm3(Predicted)
- Boiling Point: 236.5±23.0 °C(Predicted)
- pka: 9.35±0.40(Predicted)
methyl (2S,3aS,6aS)-octahydrocyclopentabpyrrole-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1069477-0.05g |
methyl (2S,3aS,6aS)-octahydrocyclopenta[b]pyrrole-2-carboxylate |
94062-54-1 | 95% | 0.05g |
$768.0 | 2023-10-28 | |
| Enamine | EN300-1069477-0.1g |
methyl (2S,3aS,6aS)-octahydrocyclopenta[b]pyrrole-2-carboxylate |
94062-54-1 | 95% | 0.1g |
$804.0 | 2023-10-28 | |
| Enamine | EN300-1069477-0.25g |
methyl (2S,3aS,6aS)-octahydrocyclopenta[b]pyrrole-2-carboxylate |
94062-54-1 | 95% | 0.25g |
$840.0 | 2023-10-28 | |
| Enamine | EN300-1069477-0.5g |
methyl (2S,3aS,6aS)-octahydrocyclopenta[b]pyrrole-2-carboxylate |
94062-54-1 | 95% | 0.5g |
$877.0 | 2023-10-28 | |
| Enamine | EN300-1069477-1.0g |
methyl (2S,3aS,6aS)-octahydrocyclopenta[b]pyrrole-2-carboxylate |
94062-54-1 | 1g |
$914.0 | 2023-06-10 | ||
| Enamine | EN300-1069477-2.5g |
methyl (2S,3aS,6aS)-octahydrocyclopenta[b]pyrrole-2-carboxylate |
94062-54-1 | 95% | 2.5g |
$1791.0 | 2023-10-28 | |
| Enamine | EN300-1069477-5.0g |
methyl (2S,3aS,6aS)-octahydrocyclopenta[b]pyrrole-2-carboxylate |
94062-54-1 | 5g |
$2650.0 | 2023-06-10 | ||
| Enamine | EN300-1069477-10.0g |
methyl (2S,3aS,6aS)-octahydrocyclopenta[b]pyrrole-2-carboxylate |
94062-54-1 | 10g |
$3929.0 | 2023-06-10 | ||
| Enamine | EN300-1069477-1g |
methyl (2S,3aS,6aS)-octahydrocyclopenta[b]pyrrole-2-carboxylate |
94062-54-1 | 95% | 1g |
$914.0 | 2023-10-28 | |
| Enamine | EN300-1069477-5g |
methyl (2S,3aS,6aS)-octahydrocyclopenta[b]pyrrole-2-carboxylate |
94062-54-1 | 95% | 5g |
$2650.0 | 2023-10-28 |
methyl (2S,3aS,6aS)-octahydrocyclopentabpyrrole-2-carboxylate Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on methyl (2S,3aS,6aS)-octahydrocyclopentabpyrrole-2-carboxylate
Introduction to Methyl (2S,3aS,6aS)-Octahydrocyclopentabpyrrole-2-Carboxylate (CAS No. 94062-54-1)
Methyl (2S,3aS,6aS)-octahydrocyclopentabpyrrole-2-carboxylate, a compound with the CAS number 94062-54-1, represents a significant advancement in the field of chemical biology and pharmaceutical research. This intricate molecule, characterized by its complex stereochemistry and structural framework, has garnered considerable attention due to its potential applications in drug discovery and molecular recognition.
The structural motif of methyl (2S,3aS,6aS)-octahydrocyclopentabpyrrole-2-carboxylate is derived from a bicyclic system, incorporating both cyclopentane and pyrrole rings. The specific stereochemistry at the positions 2, 3a, and 6a is crucial, as it dictates the molecule's interaction with biological targets. This stereochemical configuration not only influences the compound's pharmacokinetic properties but also its overall efficacy in biological systems.
In recent years, there has been a growing interest in the development of chiral molecules for pharmaceutical applications. The presence of multiple stereocenters in methyl (2S,3aS,6aS)-octahydrocyclopentabpyrrole-2-carboxylate makes it an attractive candidate for studying the relationship between molecular structure and biological activity. This compound exemplifies the importance of stereochemical control in drug design, where subtle differences in configuration can lead to significant variations in biological response.
Recent studies have highlighted the potential of this compound as a scaffold for developing novel therapeutic agents. Its unique structural features make it a versatile building block for medicinal chemists seeking to design molecules with specific biological activities. For instance, the carboxylate group at the 2-position provides a site for further functionalization, allowing for the creation of derivatives with enhanced pharmacological properties.
The synthesis of methyl (2S,3aS,6aS)-octahydrocyclopentabpyrrole-2-carboxylate involves a series of carefully orchestrated chemical transformations. These include cyclization reactions to form the bicyclic core and stereoselective methods to establish the desired stereochemistry. The synthetic route must be optimized to ensure high yields and purity, which are critical for pharmaceutical applications.
From a computational chemistry perspective, methyl (2S,3aS,6aS)-octahydrocyclopentabpyrrole-2-carboxylate offers an excellent model system for studying molecular interactions. Advanced computational techniques can be employed to predict how this compound might bind to biological targets such as enzymes and receptors. These predictions are invaluable for guiding experimental efforts and designing more effective drugs.
The potential applications of methyl (2S,3aS,6aS)-octahydrocyclopentabpyrrole-2-carboxylate extend beyond traditional pharmaceuticals. Its unique structural features make it a promising candidate for use in materials science and nanotechnology. For example, it could be employed as a component in supramolecular assemblies or as a ligand in catalytic systems.
In conclusion, methyl (2S,3aS,6aS)-octahydrocyclopentabpyrrole-2-carboxylate is a multifaceted compound with significant potential in various scientific domains. Its complex stereochemistry and structural framework make it an intriguing subject for both experimental and computational studies. As research continues to uncover new applications for this molecule, its importance in chemical biology and pharmaceutical science is likely to grow.
94062-54-1 (methyl (2S,3aS,6aS)-octahydrocyclopentabpyrrole-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)